[(2R)-1-azidopropan-2-yl](methyl)aminehydrochloride

• Molecular Formula: C4H11ClN4
• Molecular Weight: 150.61 g/mol
• IUPAC Name: (2R)-1-azido-N-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C4H10N4.ClH/c1-4(6-2)3-7-8-5;/h4,6H,3H2,1-2H3;1H/t4-;/m1./s1
• InChI Key: AEAKHUNZMLGMNY-PGMHMLKASA-N
• Isomeric SMILES: C[C@H](CN=[N+]=[N-])NC.Cl
• Canonical SMILES: CC(CN=[N+]=[N-])NC.Cl

Description

(2R)-1-azidopropan-2-ylamine hydrochloride is a chemical compound with the molecular formula C4H11ClN4 It is a chiral amine derivative, characterized by the presence of an azido group and a methylamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2R)-1-azidopropan-2-ylamine hydrochloride typically involves the nucleophilic substitution of a suitable precursor. One common method is the reaction of (2R)-1-chloropropan-2-amine with sodium azide in an appropriate solvent, such as dimethylformamide (DMF), under controlled temperature conditions. The reaction proceeds via the formation of an azido intermediate, which is subsequently converted to the hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods: Industrial production of (2R)-1-azidopropan-2-ylamine hydrochloride may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions to maximize yield and purity, as well as the implementation of safety measures to handle the potentially hazardous azido group.